Cas no 2006-05-5 (2-Hexene,6,6-dimethoxy-2-methyl-)

2-Hexene,6,6-dimethoxy-2-methyl- structure
2006-05-5 structure
Product name:2-Hexene,6,6-dimethoxy-2-methyl-
CAS No:2006-05-5
MF:C9H18O2
MW:158.238023281097
CID:278746
PubChem ID:74824

2-Hexene,6,6-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexene,6,6-dimethoxy-2-methyl-
    • 6,6-Dimethoxy-2-methylhex-2-ene
    • NS00046294
    • EINECS 217-912-1
    • 2006-05-5
    • DTXSID70173871
    • Inchi: InChI=1S/C9H18O2/c1-8(2)6-5-7-9(10-3)11-4/h6,9H,5,7H2,1-4H3
    • InChI Key: NHPQZDRVSLYMOD-UHFFFAOYSA-N
    • SMILES: COC(CC/C=C(/C)\C)OC

Computed Properties

  • Exact Mass: 158.13074
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 0.861
  • Boiling Point: 183.5°Cat760mmHg
  • Flash Point: 45.6°C
  • Refractive Index: 1.426
  • PSA: 18.46

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